Cas no 53478-04-9 (dimethyl 5-bentyloxy-isophthalate)

dimethyl 5-bentyloxy-isophthalate structure
53478-04-9 structure
Product Name:dimethyl 5-bentyloxy-isophthalate
CAS No:53478-04-9
MF:C17H16O5
MW:300.305945396423
CID:938613
PubChem ID:7643390
Update Time:2025-04-19

dimethyl 5-bentyloxy-isophthalate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 5-bentyloxy-isophthalate
    • Dimethyl 5-benzyloxyisophthalate
    • dimethyl 5-phenylmethoxybenzene-1,3-dicarboxylate
    • 1,3-benze<wbr>
    • Dimethyl 5-(benzyloxy)isophthalate
    • AC-12329
    • G72375
    • SCHEMBL183994
    • 53478-04-9
    • DTXSID20428863
    • 5-benzyloxy-isophthalic acid dimethyl ester
    • BOQCORYQJJYJTF-UHFFFAOYSA-N
    • AKOS015960826
    • DB-319200
    • Inchi: 1S/C17H16O5/c1-20-16(18)13-8-14(17(19)21-2)10-15(9-13)22-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
    • InChI Key: BOQCORYQJJYJTF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 300.09978
  • Monoisotopic Mass: 300.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 432.9°C at 760 mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.561
  • PSA: 61.83

dimethyl 5-bentyloxy-isophthalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-337673-1 g
Dimethyl 5-bentyloxy-isophthalate,
53478-04-9
1g
¥4,212.00 2023-07-11
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD